Cas no 2648938-83-2 (tert-butyl 2-(6-bromo-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetate)

• Product Name: tert-butyl 2-(6-bromo-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetate
• CAS No: 2648938-83-2
• MF: C₁₃H₁₄BrNO₄
• MW: 328.158563137054
• MDL: MFCD32660317
• CID: 5378997
• PubChem ID: 155973246
• Update Time: 2025-05-21

tert-butyl 2-(6-bromo-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(6-bromo-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetate

• MDL： MFCD32660317
• Inchi： 1S/C13H14BrNO4/c1-13(2,3)19-11(16)7-15-9-5-4-8(14)6-10(9)18-12(15)17/h4-6H,7H2,1-3H3
• InChI Key： RBCRIKNNRXNJEW-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CC=C2N(CC(OC(C)(C)C)=O)C1=O

Additional information on tert-butyl 2-(6-bromo-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetate

Comprehensive Overview of tert-butyl 2-(6-bromo-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetate (CAS No. 2648938-83-2)

The compound tert-butyl 2-(6-bromo-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetate (CAS No. 2648938-83-2) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzoxazole core and a tert-butyl ester group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation. The presence of a bromo substituent at the 6-position further enhances its reactivity, enabling diverse functionalization.

In recent years, the demand for high-purity intermediates like tert-butyl 2-(6-bromo-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetate has surged due to advancements in small-molecule therapeutics. This compound aligns with trends in fragment-based drug design (FBDD), where modular building blocks are crucial. Its CAS No. 2648938-83-2 is frequently searched in databases such as SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Users often inquire about its synthetic routes, solubility profiles, and stability under various conditions, highlighting its practical utility.

The benzoxazole moiety in this compound is a privileged scaffold in heterocyclic chemistry, known for its bioisosteric properties. This feature allows it to mimic natural substrates, making it a hotspot for structure-activity relationship (SAR) studies. Coupled with the tert-butyl ester group, which offers steric protection and controlled hydrolysis, the molecule is ideal for prodrug development. These attributes address common queries about improving drug bioavailability and reducing metabolic degradation.

From an industrial perspective, tert-butyl 2-(6-bromo-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetate is synthesized via multistep organic reactions, often involving N-alkylation and esterification. Optimizing its yield and purity is a key focus, as evidenced by patent literature. Environmental considerations also drive interest in green chemistry approaches for its production, such as catalytic methods or solvent-free conditions. These topics resonate with searches related to sustainable synthesis and waste reduction.

Analytical characterization of this compound typically employs NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with ICH guidelines for impurities. Its 6-bromo substitution facilitates further derivatization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), a feature highly sought after in library synthesis for high-throughput screening. Such applications are frequently discussed in forums on lead optimization and hit-to-lead strategies.

In summary, tert-butyl 2-(6-bromo-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetate (CAS No. 2648938-83-2) exemplifies the intersection of innovative chemistry and practical applications. Its versatility in pharmaceutical intermediates and alignment with trending research themes ensure its continued prominence in scientific literature and industrial workflows.